tert-Butyl thiophen-3-ylcarbamate
Overview
Description
Tert-Butyl thiophen-3-ylcarbamate is a chemical compound that has garnered attention in various research studies due to its potential utility in organic synthesis and pharmaceutical applications. The compound features a tert-butyl group attached to a thiophene ring via a carbamate linkage. This structure is of interest for its potential use as a scaffold for chiral ligands and as a modified backbone unit for peptide nucleic acids (PNAs) .
Synthesis Analysis
The synthesis of tert-butyl thiophen-3-ylcarbamate and its derivatives has been explored in several studies. A practical synthesis route for trans-tert-butyl-2-aminocyclopentylcarbamate, a related compound, involves aziridine opening and optical resolution, providing access to multigram quantities of both enantiomers . Another study reports the synthesis of tert-butyl 1-(5,8-dioxohexahydro-[1,3]thiazolo[3,4-a]pyrazin-3-yl)ethylcarbamate, a diketopiperazine derivative, which was separated by column chromatography . Additionally, the synthesis of tert-butyl ((S)-1-((R)-oxiran-2-yl)-2-phenylethyl)carbamate was achieved through a high-yielding preparation involving Boc-involved neighboring group participation mediated by thionyl chloride .
Molecular Structure Analysis
The molecular structure of tert-butyl thiophen-3-ylcarbamate has been analyzed using various techniques. Vibrational frequency analysis, FT-IR, DFT, and M06-2X studies have been conducted to investigate the experimental and theoretical vibrational frequencies, optimized geometric parameters, and molecular orbital energies . In another study, the crystal structure of a related compound, tert-butyl N-(thiophen-2-yl)carbamate, was determined, revealing a dihedral angle between the thiophene ring and the carbamate group and the presence of intramolecular and intermolecular interactions .
Chemical Reactions Analysis
Research on tert-butyl thiophen-3-ylcarbamate derivatives has shown that these compounds can undergo various chemical reactions. For instance, tert-butyl 6-(9H-purin-6-ylthio) hexylcarbamate was used to synthesize 9-substituted derivatives by reacting with different acid chlorides . The compound's reactivity and the ability to form derivatives make it a valuable intermediate in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl thiophen-3-ylcarbamate derivatives have been studied to understand their behavior in different conditions. The heat capacities and thermodynamic properties of (S)-tert-butyl 1-phenylethylcarbamate were determined using adiabatic calorimetry, revealing a solid-liquid phase transition and providing insights into the compound's thermodynamic functions . The crystal structure and Hirshfeld surface analysis of tert-butyl N-acetylcarbamate, another derivative, showed the importance of hydrogen bonding in the crystal packing .
Scientific Research Applications
1. Biopharmaceutical Formulations
- Application Summary: Tert-butyl alcohol is used in the lyophilization of pharmaceuticals. Its advantages include increased solubility of hydrophobic drugs, enhanced product stability, shorter reconstitution time, and decreased processing time .
- Methods of Application: The interactions between two model proteins (lactate dehydrogenase and myoglobin) and various excipients (mannitol, sucrose, 2-hydroxypropyl-β-cyclodextrin and Tween 80) in the presence of tert-butyl alcohol were investigated. The mixtures of these components were thermally characterized by differential scanning calorimetry and freeze-drying microscopy .
- Results: Both experiments and simulations revealed that tert-butyl alcohol had a detrimental impact on the recovery of the two investigated proteins .
2. Organic Semiconductors and Conductors
- Application Summary: Tert-butyl groups have been found to stabilize and improve the properties of organic field-effect transistors (OFETs) of TTF derivatives .
- Methods of Application: Tert-butyl substituted TTF, pentacene, and quarterthiophene molecules were synthesized and their structural and transistor properties were investigated .
- Results: The introduction of tert-butyl groups drastically reduced the threshold voltage to 0 V, and the transistors maintained stable operation even after several months .
3. Chemistry and Biology
- Application Summary: The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications. Starting from the use of this simple hydrocarbon moiety in chemical transformations, via its relevance in Nature and its implication in biosynthetic and biodegradation pathways .
- Methods of Application: The study summarizes the characteristic applications of the tert-butyl group in chemistry and biology .
- Results: The tert-butyl group has unique reactivity patterns and is used in various chemical transformations. It also has relevance in nature and is implicated in biosynthetic and biodegradation pathways .
4. Electronic Communication Between Redox Units
- Application Summary: The electronic effect of tert-butyl groups on intramolecular through-bond interactions between redox units in tetrathiafulvalene-tetraazapyrene (TAP) triads is investigated .
- Methods of Application: The insertion of tert-butyl groups raises the TAP-localised LUMO level by 0.21 eV, in fairly good agreement with 0.17 eV determined by DFT calculations .
- Results: The introduction of tert-butyl groups had a significant impact on the electronic communication between redox units .
5. Formation of tert-Butyl Ethers
- Application Summary: The reaction of alcohols with di-tert-butyl dicarbonate (Boc. 2. O) leading to the formation of tert-butyl ethers is catalyzed by ytterbium triflate .
- Methods of Application: The study describes the application of ytterbium triflate as a catalyst for the reaction of alcohols with di-tert-butyl dicarbonate .
- Results: The reaction leads to the formation of tert-butyl ethers .
6. Biocatalytic Processes
- Application Summary: The tert-butyl group has possible applications in biocatalytic processes .
- Methods of Application: The study summarizes the characteristic applications of the tert-butyl group in chemistry and biology, including its possible application in biocatalytic processes .
- Results: The tert-butyl group has unique reactivity patterns and is used in various chemical transformations. It also has relevance in nature and is implicated in biosynthetic and biodegradation pathways .
Safety And Hazards
properties
IUPAC Name |
tert-butyl N-thiophen-3-ylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-9(2,3)12-8(11)10-7-4-5-13-6-7/h4-6H,1-3H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRWYQCYSADTIBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CSC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70353030 | |
Record name | tert-Butyl thiophen-3-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl thiophen-3-ylcarbamate | |
CAS RN |
19228-91-2 | |
Record name | tert-Butyl thiophen-3-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-(thiophen-3-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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